![molecular formula C21H32N5O2+ B1225865 Buspirone(1+)](/img/structure/B1225865.png)
Buspirone(1+)
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Overview
Description
Buspirone(1+) is an ammonium ion resulting from the addition of a proton to the piperazine nitrogen that is not attached to the pyrimidinyl group. The major species at pH 7.3. It is a conjugate acid of a buspirone.
Scientific Research Applications
Cognitive Effects in Healthy Volunteers
A study by Chamberlain et al. (2006) explored the cognitive effects of buspirone in healthy male volunteers. They found that, unlike other anxiolytics like benzodiazepines, buspirone does not have deleterious effects on cognition when administered acutely at clinically meaningful doses.
Potential for Treating Various Disorders
Loane and Politis (2012) discussed the broader potential of buspirone, suggesting its use in managing side effects of Parkinson's disease therapy, ataxia, depression, social phobia, behavior disturbances in brain injury, Alzheimer's disease, dementia, and attention deficit disorder.
Efficacy for Depression and Cognitive Impairment
Howland (2015) highlighted buspirone's effectiveness for treating depression alone or alongside antidepressants. The study also notes its potential for managing irritability, agitation, and aggression in dementia, pediatric patients, and suggests buspirone could promote neurogenesis, which might be beneficial for depression and cognitive impairment.
Effects on Sleepwalking
Research by Moses and Javanbakht (2021) investigated buspirone's effects on sleepwalking in patients treated for generalized anxiety disorder, shedding light on its lesser-known neurological impacts.
Impact on Insulin, Glucose, and Lipids in Diabetic Rats
A study by Hosseini, Khatamsaz, and Mohagheghzadeh (2016) evaluated buspirone's effect on serum insulin, glucose, and lipids in diabetic rats, providing insights into its potential metabolic effects.
Enhancing Spatial Learning in Brain-Injured Pediatric Rats
Monaco et al. (2014) explored the combination of buspirone and environmental enrichment for enhancing spatial learning in brain-injured pediatric rats, indicating its potential in pediatric neurorehabilitation.
Iontophoretic Delivery Across Human Skin
Research by Meidan, Al-Khalili, and Michniak (2003) focused on the iontophoretic delivery of buspirone hydrochloride through human skin, demonstrating the feasibility of this method for therapeutic dosing.
Effects on Pancreatic Tissue in Rat Fetuses
El-shaer and El-azez (2019) studied the effects of buspirone on the pancreatic tissue of rat fetuses, revealing potential developmental impacts when administered during pregnancy.
Effects on Abdominal Pain in Rats
Panteleev, Sivachenko, and Lyubashina (2018) examined buspirone's effects on abdominal pain in rats, contributing to the understanding of its potential analgesic properties.
Pharmacokinetics in Autistic Children
Edwards et al. (2006) assessed the pharmacokinetics of buspirone in autistic children, providing valuable data on its metabolism and efficacy in pediatric populations with developmental disorders.
Properties
Molecular Formula |
C21H32N5O2+ |
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Molecular Weight |
386.5 g/mol |
IUPAC Name |
8-[4-(4-pyrimidin-2-ylpiperazin-1-ium-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione |
InChI |
InChI=1S/C21H31N5O2/c27-18-16-21(6-1-2-7-21)17-19(28)26(18)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9H,1-4,6-7,10-17H2/p+1 |
InChI Key |
QWCRAEMEVRGPNT-UHFFFAOYSA-O |
SMILES |
C1CCC2(C1)CC(=O)N(C(=O)C2)CCCC[NH+]3CCN(CC3)C4=NC=CC=N4 |
Canonical SMILES |
C1CCC2(C1)CC(=O)N(C(=O)C2)CCCC[NH+]3CCN(CC3)C4=NC=CC=N4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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